Cas no 66996-59-6 (1,6-Dibromo-2-methoxynaphthalene)

• Product Name: 1,6-Dibromo-2-methoxynaphthalene
• CAS No: 66996-59-6
• MF: C₁₁H₈Br₂O
• MW: 315.988621711731
• MDL: MFCD00230831
• CID: 395488
• PubChem ID: 3503057
• Update Time: 2025-05-23

1,6-Dibromo-2-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,6-Dibromo-2-methoxynaphthalene
• 1-BROMO 6-METHOXY NAPHTHALENE
• Naphthalene, 1,6-dibromo-2-methoxy-
• MFCD00230831
• BS-24809
• CS-0206240
• HFEOLDKRKNUVAD-UHFFFAOYSA-N
• 1,6-dibromo-2-methoxy-naphthalene
• 66996-59-6
• SCHEMBL3019686
• A19044
• FT-0702628
• AKOS003094465
• DB-073824

• MDL： MFCD00230831
• Inchi： 1S/C11H8Br2O/c1-14-10-5-2-7-6-8(12)3-4-9(7)11(10)13/h2-6H,1H3
• InChI Key： HFEOLDKRKNUVAD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2C=C(C=CC2=1)Br)OC

Computed Properties

• Exact Mass: 313.89414
• Monoisotopic Mass: 313.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 4.5

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1,6-Dibromo-2-methoxynaphthalene

1,6-Dibromo-2-methoxynaphthalene: A Comprehensive Overview

1,6-Dibromo-2-methoxynaphthalene (CAS No. 66996-59-6) is a brominated naphthalene derivative with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and the versatility it offers in synthetic chemistry. In recent years, advancements in its synthesis, characterization, and application have been extensively explored, making it a subject of interest for researchers across multiple disciplines.

The structure of 1,6-Dibromo-2-methoxynaphthalene consists of a naphthalene ring system with bromine atoms at positions 1 and 6 and a methoxy group at position 2. This arrangement imparts the compound with distinct electronic properties, which are crucial for its reactivity and functionality. The presence of bromine atoms introduces electrophilic substitution sites, while the methoxy group provides electron-donating effects, making the molecule highly versatile in various chemical reactions.

Recent studies have focused on the synthesis of 1,6-Dibromo-2-methoxynaphthalene using novel methodologies. Traditional methods involve bromination of naphthalene derivatives under specific conditions; however, modern approaches leverage catalytic systems to enhance reaction efficiency and selectivity. For instance, the use of transition metal catalysts has enabled the precise placement of bromine atoms at desired positions on the naphthalene ring. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

The physical and chemical properties of 1,6-Dibromo-2-methoxynaphthalene have been thoroughly investigated to understand its behavior under different conditions. The compound exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for various chemical transformations. Additionally, spectroscopic analyses such as UV-Vis and NMR have provided insights into its electronic transitions and molecular conformation.

In terms of applications, 1,6-Dibromo-2-methoxynaphthalene has shown promise in materials science. Its ability to undergo further functionalization makes it a valuable precursor for synthesizing advanced materials such as organic semiconductors and optoelectronic devices. Recent research highlights its potential as a building block for constructing two-dimensional materials with tailored electronic properties.

Beyond materials science, 1,6-Dibromo-2-methoxynaphthalene has also been explored in pharmacological studies. Its unique structure allows for interactions with biological systems, making it a candidate for drug development. Preliminary assays indicate that this compound may exhibit anti-inflammatory or antioxidant properties, warranting further investigation into its therapeutic potential.

Environmental considerations are another critical area where 1,6-Dibromo-2-methoxynaphthalene has drawn attention. The stability of this compound under various environmental conditions is being studied to assess its potential impact on ecosystems. Researchers are particularly interested in understanding its degradation pathways and bioaccumulation potential to ensure safe handling and disposal practices.

Looking ahead, the future of 1,6-Dibromo-2-methoxynaphthalene lies in leveraging emerging technologies such as machine learning for predictive modeling of its properties. By integrating computational chemistry with experimental data, scientists can optimize its synthesis pathways and predict new applications more efficiently.

In conclusion, 1,6-Dibromo-2-methoxynaphthalene (CAS No. 66996-59-6) stands out as a versatile compound with diverse applications across multiple fields. Its unique chemical structure continues to inspire innovative research directions while addressing contemporary challenges in sustainability and health care.